Cas no 1805745-74-7 (2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid)
2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid
-
- Inchi: 1S/C12H14Cl2O3/c13-6-2-4-8-3-1-5-9(10(8)7-14)11(15)12(16)17/h1,3,5,11,15H,2,4,6-7H2,(H,16,17)
- InChI Key: FVULZIWWHQMMKY-UHFFFAOYSA-N
- SMILES: ClCC1C(=CC=CC=1CCCCl)C(C(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 248
- XLogP3: 2.4
- Topological Polar Surface Area: 57.5
2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015025120-250mg |
2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid |
1805745-74-7 | 97% | 250mg |
484.80 USD | 2021-06-18 | |
| Alichem | A015025120-500mg |
2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid |
1805745-74-7 | 97% | 500mg |
847.60 USD | 2021-06-18 | |
| Alichem | A015025120-1g |
2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid |
1805745-74-7 | 97% | 1g |
1,490.00 USD | 2021-06-18 |
2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid
Recent Advances in the Study of 2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid (CAS: 1805745-74-7)
The compound 2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid (CAS: 1805745-74-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chlorinated mandelic acid structure, has shown promising potential in various therapeutic applications, including its role as an intermediate in the synthesis of bioactive compounds. Recent studies have focused on elucidating its chemical properties, synthetic pathways, and biological activities, providing valuable insights for drug development and medicinal chemistry.
One of the key areas of research has been the optimization of synthetic routes for 2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step reaction sequence involving chlorination and esterification. The authors reported a yield of over 85%, with improved purity and scalability compared to previous methods. This advancement is particularly significant for industrial-scale production, where consistency and cost-effectiveness are critical factors.
In addition to its synthetic applications, recent investigations have explored the biological activities of 2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid. A preprint article on bioRxiv (2024) highlighted its potential as a modulator of enzyme activity, specifically targeting certain hydrolases and oxidoreductases. The study employed molecular docking simulations and in vitro assays to demonstrate the compound's binding affinity and inhibitory effects, suggesting its utility in designing enzyme inhibitors for therapeutic purposes.
Another noteworthy development is the exploration of this compound's role in prodrug design. Researchers at a leading pharmaceutical institute have incorporated 2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid into prodrug formulations aimed at enhancing drug delivery and bioavailability. Preliminary results, presented at the 2024 American Chemical Society National Meeting, indicated improved pharmacokinetic profiles for several candidate drugs, with reduced side effects and increased target specificity.
Despite these promising findings, challenges remain in fully understanding the safety profile and metabolic pathways of 2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid. A recent toxicology study published in Chemical Research in Toxicology (2024) raised concerns about potential hepatotoxicity at higher concentrations, emphasizing the need for further preclinical evaluation. The authors recommended comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) studies to better assess its suitability for clinical applications.
Looking ahead, the research community anticipates that 2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid will continue to be a focal point in medicinal chemistry. Its versatility as both a synthetic intermediate and a potential bioactive agent makes it a valuable compound for drug discovery efforts. Future studies are expected to explore its applications in targeted therapies, particularly in oncology and infectious diseases, where its unique chemical properties may offer novel therapeutic opportunities.
1805745-74-7 (2-(Chloromethyl)-3-(3-chloropropyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)